Cas no 1033906-62-5 (3-Fluoropropane-1-sulfonamide)

• Product Name: 3-Fluoropropane-1-sulfonamide
• CAS No: 1033906-62-5
• MF: C₃H₈FNO₂S
• MW: 141.164523124695
• MDL: MFCD11847579
• CID: 2101447
• Update Time: 2025-06-11

3-Fluoropropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoropropane-1-sulfonamide
• NE43767
• Z1318147514
• 3-Fluoropropane-1-sulfonamide

• MDL： MFCD11847579
• Inchi： 1S/C3H8FNO2S/c4-2-1-3-8(5,6)7/h1-3H2,(H2,5,6,7)
• InChI Key： TUWLBHMNJWOAQE-UHFFFAOYSA-N
• SMILES： S(CCCF)(N)(=O)=O

Computed Properties

• Exact Mass: 141.026
• Monoisotopic Mass: 141.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 256.8±42.0 °C at 760 mmHg
• Flash Point: 109.1±27.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Fluoropropane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-Fluoropropane-1-sulfonamide

3-Fluoropropane-1-sulfonamide (CAS No. 1033906-62-5): A Comprehensive Overview

3-Fluoropropane-1-sulfonamide (CAS No. 1033906-62-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 3-Fluoropropane-1-sulfonamide is C₃H₇FNO₂S, and it has a molecular weight of approximately 144.15 g/mol. The presence of a fluorine atom and a sulfonamide group in its structure imparts distinct chemical and biological properties, making it an interesting candidate for further investigation.

In recent years, the interest in 3-Fluoropropane-1-sulfonamide has been driven by its potential as a building block in the synthesis of more complex molecules. The fluorine atom, known for its strong electron-withdrawing effect, can significantly influence the reactivity and stability of the compound. This property is particularly valuable in the design of drugs that require high metabolic stability and specific binding affinities to target receptors.

The sulfonamide group, on the other hand, is a well-known functional group with a wide range of biological activities. It has been extensively studied for its antimicrobial properties and its ability to inhibit various enzymes involved in disease pathways. The combination of these two functional groups in 3-Fluoropropane-1-sulfonamide opens up new possibilities for the development of compounds with enhanced therapeutic profiles.

Recent research has focused on the use of 3-Fluoropropane-1-sulfonamide as an intermediate in the synthesis of antiviral agents. A study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a precursor for the development of inhibitors targeting viral proteases. These proteases are crucial for the replication and spread of viruses, making them attractive targets for antiviral therapy.

In addition to its antiviral applications, 3-Fluoropropane-1-sulfonamide has also shown promise in the field of cancer research. A study conducted by researchers at the National Institutes of Health (NIH) demonstrated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines. The unique structure of 3-Fluoropropane-1-sulfonamide allows it to interact with specific cellular targets, potentially leading to more effective and less toxic cancer treatments.

The synthesis of 3-Fluoropropane-1-sulfonamide can be achieved through various methods, including nucleophilic substitution reactions and sulfonation processes. One common synthetic route involves the reaction of 3-fluoropropylamine with sulfonyl chlorides or sulfonic acids under controlled conditions. This method provides high yields and good purity, making it suitable for large-scale production.

The physical properties of 3-Fluoropropane-1-sulfonamide, such as its solubility and melting point, are important considerations for its use in pharmaceutical formulations. It is generally soluble in polar solvents like water and ethanol, which facilitates its incorporation into various drug delivery systems. The compound's stability under different conditions is also a critical factor in ensuring its effectiveness during storage and administration.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with 3-Fluoropropane-1-sulfonamide. Preclinical data suggest that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in humans.

The future prospects for 3-Fluoropropane-1-sulfonamide are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including infectious diseases, cancer, and neurological disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery and development of new drugs based on this compound.

In conclusion, 3-Fluoropropane-1-sulfonamide (CAS No. 1033906-62-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.